4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl)
4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl)
Brand Name:
Vulcanchem
CAS No.:
104758-20-5
VCID:
VC0012227
InChI:
InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1
SMILES:
CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC
Molecular Formula:
C23H30O5
Molecular Weight:
386.5 g/mol
4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl)
CAS No.: 104758-20-5
Main Products
VCID: VC0012227
Molecular Formula: C23H30O5
Molecular Weight: 386.5 g/mol
CAS No. | 104758-20-5 |
---|---|
Product Name | 4-Methoxybenzoic acid (1R)-1,2,3,3a,4,7,8,8a-octahydro-8aβ-hydroxy-3aβ,6-dimethyl-1β-(1-methylethyl) |
Molecular Formula | C23H30O5 |
Molecular Weight | 386.5 g/mol |
IUPAC Name | [(1R,3aR,4R,8aS)-8a-hydroxy-3a,6-dimethyl-3-oxo-1-propan-2-yl-2,4,7,8-tetrahydro-1H-azulen-4-yl] 4-methoxybenzoate |
Standard InChI | InChI=1S/C23H30O5/c1-14(2)18-13-19(24)22(4)20(12-15(3)10-11-23(18,22)26)28-21(25)16-6-8-17(27-5)9-7-16/h6-9,12,14,18,20,26H,10-11,13H2,1-5H3/t18-,20-,22-,23+/m1/s1 |
Standard InChIKey | UJYSKNUHBUUKAD-URHOCTSQSA-N |
Isomeric SMILES | CC1=C[C@H]([C@]2(C(=O)C[C@@H]([C@]2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
SMILES | CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
Canonical SMILES | CC1=CC(C2(C(=O)CC(C2(CC1)O)C(C)C)C)OC(=O)C3=CC=C(C=C3)OC |
PubChem Compound | 14486243 |
Last Modified | Nov 11 2021 |
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